Cas no 82012-44-0 (9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxynaphtho[2,3-c]furan-1(3H)-one)
![9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxynaphtho[2,3-c]furan-1(3H)-one structure](https://www.kuujia.com/scimg/cas/82012-44-0x500.png)
82012-44-0 structure
Product name:9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxynaphtho[2,3-c]furan-1(3H)-one
9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxynaphtho[2,3-c]furan-1(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxynaphtho[2,3-c]furan-1(3H)-one
- Naphtho(2,3-c)furan-1(3H)-one, 9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxy-
- Naphtho[2,3-c]furan-1(3H)-one, 9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxy-
- 4-(1,3-benzodioxol-5-yl)-6-hydroxy-5,9-dimethoxy-1H-benzo[f][2]benzofuran-3-one
- 82012-44-0
- CPFLHMYZLOZKJU-UHFFFAOYSA-N
- Orosunol
- DTXSID40231513
- 9-(1,3-Benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxynaphtho[2,3-c]furan-1(3H)-one #
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- Inchi: InChI=1S/C21H16O7/c1-24-19-11-4-5-13(22)20(25-2)17(11)16(18-12(19)8-26-21(18)23)10-3-6-14-15(7-10)28-9-27-14/h3-7,22H,8-9H2,1-2H3
- InChI Key: CPFLHMYZLOZKJU-UHFFFAOYSA-N
- SMILES: COc1c2COC(=O)c2c(-c2ccc3OCOc3c2)c2c(OC)c(O)ccc12
Computed Properties
- Exact Mass: 380.08960285g/mol
- Monoisotopic Mass: 380.08960285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 83.4Ų
9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxynaphtho[2,3-c]furan-1(3H)-one Related Literature
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Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
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Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
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Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
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